Cas no 1009266-16-3 (2-(adamantan-1-yl)formamidobutanoic acid)

• Product Name: 2-(adamantan-1-yl)formamidobutanoic acid
• CAS No: 1009266-16-3
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 5185515
• Update Time: 2026-03-05

2-(adamantan-1-yl)formamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]-
• 2-(Adamantane-1-carboxamido)butanoic acid
• 2-(adamantan-1-yl)formamidobutanoic acid

• Inchi： 1S/C15H23NO3/c1-2-12(13(17)18)16-14(19)15-6-9-3-10(7-15)5-11(4-9)8-15/h9-12H,2-8H2,1H3,(H,16,19)(H,17,18)
• InChI Key： AZJDFLHTYFTMQE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC(C12CC3CC(CC(C3)C1)C2)=O)CC

Additional information on 2-(adamantan-1-yl)formamidobutanoic acid

2-(Adamantan-1-yl)formamidobutanoic Acid (CAS No. 1009266-16-3)

2-(Adamantan-1-yl)formamidobutanoic acid, identified by the CAS registry number 1009266-16-3, is a unique organic compound with significant potential in various fields of chemistry and materials science. This compound combines the structural features of an adamantane moiety, a formamide group, and a butanoic acid chain, making it a versatile molecule for research and development purposes.

The synthesis of 2-(Adamantan-1-yl)formamidobutanoic acid involves advanced organic chemistry techniques, including nucleophilic substitution and coupling reactions. The adamantane group, known for its high stability and rigidity, contributes to the compound's unique physical and chemical properties. Recent studies have highlighted its potential as a building block for constructing advanced materials with tailored functionalities.

In terms of chemical properties, 2-(Adamantan-1-yl)formamidobutanoic acid exhibits excellent thermal stability and mechanical robustness due to the adamantane framework. Its formamide group facilitates hydrogen bonding, which is crucial for applications in drug delivery systems and bio-inspired materials. The butanoic acid chain adds flexibility and enhances solubility in polar solvents, making it suitable for various chemical processes.

Recent research has explored the application of 2-(Adamantan-1-yl)formamidobutanoic acid in drug design, where its rigid structure and functional groups can serve as scaffolds for developing bioactive molecules. Additionally, its compatibility with polymerization techniques has opened avenues for its use in creating high-performance polymers and composites.

The compound's ability to form self-assembled structures has also been a focus of recent investigations. By leveraging the interplay between the adamantane core and the formamide group, scientists have demonstrated its potential in creating nanostructured materials with applications in electronics and sensors.

In conclusion, 2-(Adamantan-1-yL)formamidobutanoic acid, with its distinctive structure and multifunctional properties, represents a promising candidate for advancing materials science and pharmaceutical research. Its continued exploration will undoubtedly lead to innovative applications that benefit diverse industries.